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Compound of Interest

Compound Name: GSK2945 hydrochloride
Cat. No.: B10819742
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2945 is a potent and specific antagonist of the nuclear receptor Rev-erba, a key
component of the circadian clock machinery. As a hydrochloride salt, GSK2945 offers improved
stability for research applications. Accurate preparation of stock solutions is paramount for
ensuring reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of GSK2945 hydrochloride stock solutions for in vitro and

in vivo studies.

Chemical Properties and Data

A summary of the key physicochemical properties of GSK2945 hydrochloride is presented in
the table below. This information is essential for accurate concentration calculations and for
understanding the compound's general characteristics.
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Property

Value

Chemical Name

N-[(4-chloro-2-methylphenyl)methyl]-N-[(4-
chlorophenyl)methyl]-5-nitro-2-

thiophenemethanamine, hydrochloride

CAS Number 1438071-12-5 (free base)
Molecular Formula C20H19CI3N202S
Molecular Weight 457.79 g/mol
Appearance Solid powder

Purity >95%

Solubility Soluble in DMSO

Storage (Powder)

-20°C for up to 3 years

Storage (in Solvent)

-80°C for up to 1 year

Experimental Protocols

Materials
o GSK2945 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or vials

¢ Analytical balance

o \ortex mixer

» Sonicator (optional)

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of GSK2945 hydrochloride
in DMSO.

e Calculation:

o To prepare a 10 mM stock solution, you will need to dissolve 4.578 mg of GSK2945
hydrochloride in 1 mL of DMSO.

o Calculation: 457.79 g/mol (Molecular Weight) * 0.010 mol/L (Desired Molarity) * 0.001 L
(Desired Volume) = 0.004578 g = 4.578 mg.

e Weighing:

o Carefully weigh out 4.578 mg of GSK2945 hydrochloride powder using an analytical
balance in a chemical fume hood.

¢ Dissolution:

o

Transfer the weighed powder to a sterile microcentrifuge tube.

o

Add 1 mL of anhydrous DMSO to the tube.

[¢]

Cap the tube tightly and vortex for 1-2 minutes until the powder is completely dissolved.

o

If necessary, sonicate the solution for 5-10 minutes to aid dissolution. Visually inspect the
solution to ensure it is clear and free of any particulate matter.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected microcentrifuge tubes. This will prevent repeated freeze-thaw cycles and
exposure to light, which can degrade the compound.

o Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,
aliquots can be kept at -20°C.
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Protocol 2: Preparation of a Working Solution for In Vitro
Experiments

This protocol describes the dilution of the 10 mM DMSO stock solution to a final working
concentration for cell-based assays.

e Determine Final Concentration:

o Decide on the final concentration of GSK2945 hydrochloride required for your
experiment (e.g., 10 uM).

o Serial Dilution:

o Perform a serial dilution of the 10 mM stock solution using cell culture medium to achieve
the desired final concentration.

o Example for a 10 pM working solution:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 pL of
cell culture medium to get a 10 yuM solution.

o Ensure the final concentration of DMSO in the cell culture medium is low (typically < 0.1%)
to avoid solvent-induced cytotoxicity.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves, and safety glasses, when handling GSK2945 hydrochloride and DMSO.

e Handle the powdered form of the compound in a chemical fume hood to minimize the risk of
inhalation.

o DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin. Avoid direct contact with skin and eyes.

o Consult the Material Safety Data Sheet (MSDS) for GSK2945 hydrochloride for
comprehensive safety information. In the absence of a specific MSDS, handle with the
caution appropriate for a novel chemical compound.
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Signaling Pathway and Experimental Workflow

GSK2945 hydrochloride is an antagonist of Rev-erba, a nuclear receptor that plays a crucial
role in regulating the circadian clock and metabolism. Rev-erba acts as a transcriptional
repressor by binding to Rev-erb Response Elements (RORES) in the promoter regions of its
target genes, including Bmall. By antagonizing Rev-erba, GSK2945 can de-repress the
expression of these target genes.
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GSK2945 Hydrochloride Stock Solution Preparation Workflow
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Caption: Workflow for preparing GSK2945 hydrochloride stock solution.
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GSK2945 Hydrochloride Mechanism of Action
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Caption: Simplified signaling pathway of GSK2945 hydrochloride.

¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparing GSK2945
Hydrochloride Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819742/docs#application-notes-and-protocols-
preparing-gsk2945-hydrochloride-stock-solution]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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